Cas no 2172187-91-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• CAS No: 2172187-91-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6547302
• PubChem ID: 165546665
• Update Time: 2025-06-12

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• 2172187-91-4
• EN300-1491192
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-26(3,24(31)27-15-17(2)13-14-23(29)30)28-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： MTDRTHUQVOQJJG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NCC(C)CCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic Acid (CAS No. 2172187-91-4): An In-depth Overview

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS No. 2172187-91-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene, a polycyclic aromatic hydrocarbon, and features a unique combination of functional groups that make it particularly interesting for various applications.

The structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid includes an N-(fluorenylmethoxycarbonyl) (Fmoc) protecting group, which is commonly used in peptide synthesis to temporarily block the amino group of an amino acid. This protecting group is crucial for controlling the reactivity and selectivity of amino acids during the synthesis of peptides and proteins. The presence of the Fmoc group allows for stepwise deprotection and coupling reactions, making this compound a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

In recent years, the use of Fmoc-protected amino acids has been extensively studied in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of Fmoc derivatives in enhancing the stability and bioavailability of peptides. The researchers demonstrated that Fmoc protection can significantly improve the pharmacokinetic properties of peptides, making them more suitable for therapeutic applications.

The chemical structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid also includes a branched alkyl chain and a carboxylic acid group. These functional groups contribute to the compound's solubility and reactivity, making it an attractive candidate for various chemical reactions. The carboxylic acid group can participate in esterification, amide formation, and other reactions, which are essential in the synthesis of complex organic molecules.

In addition to its use in peptide synthesis, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid has potential applications in materials science. The fluorene moiety is known for its excellent photophysical properties, including high fluorescence quantum yields and good thermal stability. These properties make fluorene derivatives useful in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

A recent study published in the Journal of Materials Chemistry C explored the use of fluorene-based compounds in OLEDs. The researchers found that fluorene derivatives with specific functional groups, such as those present in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid, can significantly enhance the performance of OLEDs by improving their efficiency and stability.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired peptide or peptidomimetic structure. The deprotection step is then carried out using mild conditions to remove the Fmoc group without affecting other functional groups in the molecule.

The purity and quality of this compound are critical for its successful application in research and development. High-purity standards are essential to ensure consistent results in experiments and to meet regulatory requirements for pharmaceutical products. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze and purify this compound.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS No. 2172187-91-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, peptide synthesis, and materials science. Its unique chemical structure and functional groups make it an important intermediate in the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.